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Compound of Interest

Compound Name:
1-[(1R,2R)-2-

phenylcyclopropyl]ethanone

Cat. No.: B077393 Get Quote

Essential Safety and Handling Guide for 1-
[(1R,2R)-2-phenylcyclopropyl]ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 1-[(1R,2R)-2-
phenylcyclopropyl]ethanone, ensuring laboratory personnel can manage this chemical with

confidence and precision. The following procedures are based on best practices for handling

similar chemical structures, aiming to deliver value beyond the product by prioritizing a culture

of safety.

Chemical and Physical Properties
While specific experimental data for 1-[(1R,2R)-2-phenylcyclopropyl]ethanone is limited, the

following table summarizes computed properties for a closely related stereoisomer and

experimental data for an analogous compound, Cyclopropyl phenyl ketone, to provide an

informed perspective on its characteristics.
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Property Value Source

Molecular Formula C₁₃H₁₄O₂ PubChem[1][2]

Molecular Weight 202.25 g/mol PubChem[1][2]

Flash Point (Cyclopropyl

phenyl ketone)
90 °C / 194 °F Fisher Scientific[3]

Appearance (Inferred)
Likely a liquid or low-melting

solid
General chemical knowledge

XLogP3-AA (Computed) 1.1 PubChem[1]

Hydrogen Bond Donor Count

(Computed)
0 PubChem[1][2]

Hydrogen Bond Acceptor

Count (Computed)
2 PubChem[1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound. The following

PPE is recommended as a minimum standard:
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Chemical Safety Goggles or

Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection Chemical-resistant Gloves

Nitrile gloves may not be

suitable for ketones. Consider

butyl rubber or fluoroelastomer

gloves. Always inspect gloves

for integrity before use.

Lab Coat or Chemical-resistant

Apron

To protect against splashes

and spills.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood.

If ventilation is inadequate or

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of 1-[(1R,2R)-2-
phenylcyclopropyl]ethanone from receipt to disposal.

Receiving and Inspection
Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label matches the product ordered.

Log the chemical into your laboratory's inventory system.

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0221822&productDescription=CYCLOPROPL+PHENL+KET1+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b077393?utm_src=pdf-body
https://www.benchchem.com/product/b077393?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0221822&productDescription=CYCLOPROPL+PHENL+KET1+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/cyclopropyl-phenyl-ketone-dic11792.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[3]

Handling and Use
All handling of this compound should be performed in a well-ventilated laboratory, preferably

within a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[3]

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Clean the spill area thoroughly with a suitable solvent.

First Aid Measures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[3]
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention immediately.[5]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste 1-[(1R,2R)-2-phenylcyclopropyl]ethanone and any contaminated

materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Waste Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

The preferred method of disposal for similar ketone compounds is often incineration in a

chemical incinerator equipped with an afterburner and scrubber.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The defaced container can then be disposed of as regular trash.

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 1-
[(1R,2R)-2-phenylcyclopropyl]ethanone.
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Caption: Workflow for the safe handling of 1-[(1R,2R)-2-phenylcyclopropyl]ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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